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Compound of Interest

Compound Name: Demethylsuberosin

Cat. No.: B190953

For researchers, scientists, and drug development professionals handling demethylsuberosin,
a naturally occurring coumarin compound, adherence to proper disposal procedures is
paramount for laboratory safety and environmental protection. In the absence of a specific
Safety Data Sheet (SDS) for demethylsuberosin, a conservative approach, treating it as a
hazardous chemical, is recommended based on the toxicological profile of related coumarin
compounds.[1][2] This guide provides essential safety and logistical information for the proper
disposal of demethylsuberosin.

I. Demethylsuberosin: Key Data

A summary of the known physical and chemical properties of demethylsuberosin is presented
below. This information is critical for safe handling and in determining the appropriate disposal
route.
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Property Value

Molecular Formula C14H1403[3][4][5]

Molecular Weight 230.26 g/mol [3][5][6]

Appearance Solid[4]

Melting Point 133.5 - 134.0 °C[7]

Boiling Point 418.8 + 45.0 °C at 760 mmHg|[3][7]
Flash Point 182.0 + 21.5 °C[3][7]

Solubility DMSO: 250 mg/mL][4]

Storage Store at -20°C or 2°C - 8°C[4][5]

Il. Experimental Protocols: Disposal Procedures

The following step-by-step protocol should be followed for the disposal of demethylsuberosin
and its associated waste.

1. Waste ldentification and Segregation:

o Treat all demethylsuberosin, including unused neat compound, contaminated labware
(e.g., vials, pipette tips, gloves), and solutions containing demethylsuberosin as hazardous
chemical waste.[8][9]

e Do not mix demethylsuberosin waste with other waste streams unless explicitly permitted
by your institution's hazardous waste management guidelines.[10]

2. Containerization:

o Use a designated, leak-proof, and chemically compatible container for the collection of
demethylsuberosin waste. The container must have a secure screw-top cap.[9][10]

e The container must be clearly labeled as "Hazardous Waste" and should include the full
chemical name "Demethylsuberosin” and the associated hazards (e.g., "Toxic").[10]

3. Waste Accumulation:
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» Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.[10][11]

e The SAA should be at or near the point of waste generation and under the control of the
laboratory personnel.[11]

o Keep the waste container closed at all times, except when adding waste.[3][9]
4. Disposal Request and Pickup:

o Once the waste container is full, or if it has been in accumulation for a period defined by your
institutional policy (typically not exceeding one year for partially filled containers), arrange for
its disposal through your institution's Environmental Health and Safety (EHS) or hazardous
waste management program.[10][11]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.[8]
5. Spill Management:

 In the event of a spill, treat all spill cleanup materials (e.g., absorbent pads, contaminated
personal protective equipment) as hazardous waste and dispose of them in the designated
demethylsuberosin waste container.[3][9]

Important Considerations:
o NEVER dispose of demethylsuberosin down the sink or in the regular trash.[8]
 NEVER evaporate demethylsuberosin as a method of disposal.[3][9]

 All laboratory personnel handling demethylsuberosin must be trained on these disposal
procedures and be familiar with the potential hazards of coumarin compounds.[8]

lll. Demethylsuberosin Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of demethylsuberosin.
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Caption: Logical workflow for the proper disposal of demethylsuberosin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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